Cas no 1361759-00-3 (Dimethyl-(3',4'-dichloro-4-fluoro-biphenyl-2-yl)-amine)

• Product Name: Dimethyl-(3',4'-dichloro-4-fluoro-biphenyl-2-yl)-amine
• CAS No: 1361759-00-3
• MF: C₁₄H₁₂Cl₂FN
• MW: 284.156185150146
• CID: 4994438
• Update Time: 2025-08-05

Dimethyl-(3',4'-dichloro-4-fluoro-biphenyl-2-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-(3',4'-dichloro-4-fluoro-biphenyl-2-yl)-amine

• Inchi： 1S/C14H12Cl2FN/c1-18(2)14-8-10(17)4-5-11(14)9-3-6-12(15)13(16)7-9/h3-8H,1-2H3
• InChI Key： IYWCKMPAYVOQLI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1N(C)C)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 5.3
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-(3',4'-dichloro-4-fluoro-biphenyl-2-yl)-amine

Introduction to Dimethyl-(3',4'-dichloro-4-fluoro-biphenyl-2-yl)-amine (CAS No. 1361759-00-3)

Dimethyl-(3',4'-dichloro-4-fluoro-biphenyl-2-yl)-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1361759-00-3, belongs to a class of biphenyl derivatives that exhibit intriguing chemical and biological properties. The presence of both chloro and fluoro substituents on the biphenyl ring enhances its reactivity and potential utility in synthetic chemistry, making it a valuable building block for the creation of more complex molecules.

The biphenyl core structure is well-known for its stability and versatility in medicinal chemistry. By incorporating halogen atoms such as chlorine and fluorine, the compound's electronic properties are modulated, which can significantly influence its interactions with biological targets. This modification strategy is commonly employed to improve metabolic stability, enhance binding affinity, and optimize pharmacokinetic profiles in drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological potential of biphenyl derivatives. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The specific substitution pattern in Dimethyl-(3',4'-dichloro-4-fluoro-biphenyl-2-yl)-amine makes it a particularly interesting candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of chloro and fluoro groups provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties to specific biological needs. This flexibility is crucial in the iterative process of drug development, where subtle changes in structure can lead to significant improvements in efficacy and safety.

Recent studies have highlighted the importance of halogenated biphenyls in medicinal chemistry. For instance, compounds with similar substitution patterns have been found to exhibit potent activity against certain enzymes and receptors. The amine functionality in Dimethyl-(3',4'-dichloro-4-fluoro-biphenyl-2-yl)-amine further extends its potential utility, as amines are common pharmacophores in many approved drugs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine and fluorine atoms typically involves halogenation reactions, which can be challenging due to the reactivity and selectivity issues associated with these transformations. However, advances in synthetic methodology have made it increasingly feasible to construct such complex molecules with high yields and purity.

The biological activity of Dimethyl-(3',4'-dichloro-4-fluoro-biphenyl-2-yl)-amine has not yet been fully characterized, but preliminary studies suggest that it may possess interesting pharmacological properties. Researchers are particularly interested in its potential as an inhibitor of certain kinases or as a modulator of neurotransmitter receptors. These activities could make it a valuable tool for investigating disease mechanisms and developing new therapeutic strategies.

In conclusion, Dimethyl-(3',4'-dichloro-4-fluoro-biphenyl-2-yl)-amine (CAS No. 1361759-00-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.